Cas no 1119215-00-7 (2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(pyridin-3-yl)prop-2-enamide)

• Product Name: 2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(pyridin-3-yl)prop-2-enamide
• CAS No: 1119215-00-7
• MF: C₁₈H₂₀N₄O₂
• MW: 324.377003669739
• CID: 6061761
• PubChem ID: 40143505
• Update Time: 2025-05-19

2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(pyridin-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]-N-pyridin-3-ylprop-2-enamide
• 2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(pyridin-3-yl)prop-2-enamide
• EN300-26605503
• Z280480968
• 1119215-00-7

• Inchi： 1S/C18H20N4O2/c1-13-9-15(14(2)22(13)7-8-24-3)10-16(11-19)18(23)21-17-5-4-6-20-12-17/h4-6,9-10,12H,7-8H2,1-3H3,(H,21,23)/b16-10+
• InChI Key： CWHDFOGBLJHEJZ-MHWRWJLKSA-N
• SMILES： O(C)CCN1C(C)=CC(/C=C(\C#N)/C(NC2C=NC=CC=2)=O)=C1C

Computed Properties

• Exact Mass: 324.15862589g/mol
• Monoisotopic Mass: 324.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.9Ų

Additional information on 2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(pyridin-3-yl)prop-2-enamide

Introduction to 2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(pyridin-3-yl)prop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1119215-00-7, specifically named as 2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(pyridin-3-yl)prop-2-enamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure, featuring a blend of heterocyclic and acyclic components, has garnered attention due to its potential applications in drug discovery and molecular research. The unique arrangement of functional groups, including the cyano group, the pyridin-3-yl moiety, and the 1H-pyrrol scaffold, makes this compound a promising candidate for further exploration.

In recent years, there has been a surge in interest regarding molecules that incorporate nitrogen-containing heterocycles, such as pyrroles and pyridines, due to their prevalence in bioactive natural products and synthetic drugs. The presence of the 2-cyano group not only imparts electronic properties conducive to interactions with biological targets but also enhances the molecule's stability, making it suitable for long-term studies. Additionally, the 1-(2-methoxyethyl) substituent introduces a degree of lipophilicity and solubility, which are critical factors in drug-like properties.

The significance of this compound is further underscored by its structural similarity to several known bioactive agents. For instance, derivatives of pyrroles have been extensively studied for their antimicrobial and anti-inflammatory properties. Similarly, pyridine-based compounds are widely recognized for their role in central nervous system (CNS) disorders and cancer therapy. The combination of these motifs in 2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(pyridin-3-yl)prop-2-enamide suggests a multifaceted potential that warrants thorough investigation.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their biological activity. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in critical metabolic pathways. The cyano group's ability to form hydrogen bonds and its electronic influence on the aromatic system make it an attractive feature for designing ligands with high affinity. Moreover, the pyridin-3-yl moiety can serve as a pivot point for further derivatization, allowing chemists to fine-tune properties such as solubility and metabolic stability.

One particularly intriguing aspect of this molecule is its potential application in the development of kinase inhibitors. Kinases are pivotal enzymes in many cellular processes, and their dysregulation is often associated with diseases such as cancer. The structural features of 2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(pyridin-3-yl)prop-2-enamide, particularly the combination of the pyridin-3-yl group and the acrylamide moiety, align well with known kinase inhibition scaffolds. Preliminary studies have hinted at its ability to modulate kinase activity, although further experimental validation is necessary.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes may involve multi-step sequences requiring careful optimization to ensure high yield and purity. However, modern methodologies such as transition-metal-catalyzed cross-coupling reactions offer more efficient pathways to construct the desired framework. These techniques not only reduce reaction times but also minimize unwanted byproducts, making them ideal for large-scale production if needed.

In conclusion,2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(pyridin-3-y】lprop【r【enamide (CAS no 1119215【00】7) stands out as a promising entity in chemical biology with broad implications for drug discovery. Its unique structural features and demonstrated potential in modulating biological targets make it a valuable asset for researchers aiming to develop novel therapeutic agents. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play a significant role in shaping future research directions.